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Introduction
SSR504734 is a selective and reversible inhibitor of the glycine transporter 1 (GlyT1).[1] By

blocking the reuptake of glycine, SSR504734 increases its extracellular concentration in the

central nervous system.[1][2] This elevation of glycine, an obligatory co-agonist at the N-

methyl-D-aspartate (NMDA) receptor, enhances glutamatergic neurotransmission.[2][3][4]

Preclinical research suggests that this mechanism holds promise for cognitive enhancement,

particularly in domains affected in conditions like schizophrenia.[3][5] These application notes

provide a summary of key preclinical findings and detailed protocols for the administration of

SSR504734 in cognitive enhancement research.

Mechanism of Action
SSR504734's primary mechanism of action is the potentiation of NMDA receptor-mediated

neurotransmission through the inhibition of GlyT1.[3][4] GlyT1 is responsible for clearing

glycine from the synaptic cleft. By inhibiting this transporter, SSR504734 increases the

availability of glycine to bind to its co-agonist site on the NMDA receptor, thereby facilitating

receptor activation by glutamate.[2][3] This enhanced glutamatergic signaling is believed to

underlie the pro-cognitive effects of the compound.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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